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Compound of Interest

Compound Name: Butanal oxime

Cat. No.: B12762041 Get Quote

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of Butanal oxime (CAS No. 110-69-0) in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Hazard Summary
Butanal oxime is a hazardous chemical that requires careful handling. It is classified as

harmful if swallowed and toxic in contact with skin.[1] It causes serious eye irritation and may

also lead to irritation of the skin and nose.[1][2] When heated to decomposition, it can emit

toxic fumes of nitrogen oxides.[2]
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Hazard Classification Description

Acute Oral Toxicity Harmful if swallowed.[1]

Acute Dermal Toxicity Toxic in contact with skin.[1]

Eye Irritation Causes serious eye irritation.[1]

Skin and Respiratory Irritation May cause irritation of the skin and nose.[2]

Flammability

Flammable liquid and vapor. Vapors can form

explosive mixtures with air and may travel to an

ignition source and flash back.[3] Runoff to a

sewer may create a fire or explosion hazard.[1]

[3]

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment (PPE) is mandatory to prevent

exposure. The selection of PPE must be based on a thorough risk assessment of the

procedures to be performed.
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Protection Type Required Equipment Specification and Use

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US).[1]

Skin Protection Gloves

Handle with chemical

impermeable gloves. Gloves

must be inspected prior to use.

[1]

Protective Clothing

Wear fire/flame resistant and

impervious clothing, such as a

lab coat or chemical-splash

suit.[1][4]

Respiratory Protection Respirator

If exposure limits are exceeded

or irritation is experienced, use

a full-face respirator with a

dust/mist filter.[1][2] For spills

or emergencies, a self-

contained breathing apparatus

(SCBA) may be necessary.[3]

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage procedures is crucial for maintaining a safe

laboratory environment.

Engineering Controls
Ventilation: Always handle Butanal oxime in a well-ventilated area. Use of a chemical fume

hood is required for all procedures that may generate vapors or aerosols.[1][5]

Safety Equipment: Ensure that eyewash stations and safety showers are readily accessible

and in close proximity to the workstation.[5][6]
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Handling Procedures
Preparation: Before handling, ensure all required PPE is inspected and worn correctly.

Avoiding Contact: Avoid all contact with skin and eyes.[1] Do not inhale vapors, mists, or

aerosols.

Preventing Ignition: Keep the chemical away from heat, sparks, and open flames.[6] Use

non-sparking tools and explosion-proof equipment.[1] All equipment used when handling the

product must be grounded to prevent static discharge.[3]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,

or smoke in areas where Butanal oxime is handled or stored.[1] Contaminated work

clothing should not be allowed out of the workplace and must be washed before reuse.[5]

Storage Procedures
Container: Store in a tightly closed container.[1]

Conditions: Keep the container in a dry, cool, and well-ventilated place.[1] Refrigerated

storage is recommended.[2]

Incompatibilities: Store separately from incompatible materials such as strong oxidizing

agents, strong acids, and peroxides.[2][5]

Disposal Plan
Proper disposal of Butanal oxime and associated waste is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Characterization
Wastes contaminated with Butanal oxime should be considered hazardous. While a specific

EPA waste code is not explicitly assigned in the provided results, its toxic characteristics

necessitate management as hazardous waste.[7] All disposal must be in accordance with local,

state, and federal regulations.

Disposal Procedures
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Waste Collection: Collect waste Butanal oxime and any contaminated materials (e.g.,

absorbent paper, gloves, disposable clothing) in a suitable, closed, and properly labeled

container.[1]

Contaminated Clothing: Take off immediately all contaminated clothing and wash it before

reuse.[1] If clothing is heavily contaminated, it should be disposed of as hazardous waste.

Disposal Facility: Dispose of the waste container through an approved and licensed waste

disposal facility.[1] Do not let the chemical enter drains or the sewer system.[1][5]

Emergency Protocol: Spill Response Workflow
In the event of a spill, a coordinated and immediate response is critical. The following workflow

outlines the necessary steps.
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SPILL DETECTED

Evacuate Immediate Area
Alert Others

Assess Spill Severity
(Minor vs. Major)

Minor Spill

Contained & Manageable

Major Spill

Large, Uncontrolled, or Unknown

Don Appropriate PPE:
- Full-face respirator
- Chemical gloves

- Impervious clothing

Contact Emergency Services / EH&S
Evacuate Building if Necessary

Ensure Adequate Ventilation

Remove All Ignition Sources

Contain Spill with Inert Material
(Sand, Earth, Vermiculite)

Collect Absorbed Material
Use non-sparking tools

Place in Sealed Container
for Hazardous Waste Disposal

Decontaminate Spill Area
(60-70% Ethanol, then Soap & Water)

RESPONSE COMPLETE

Click to download full resolution via product page

Caption: Workflow for Butanal Oxime Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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